Cas no 656232-50-7 (L-Alanine, glycylglycyl-L-alanylglycyl-L-alanylglycylglycylglycyl-)

• Product Name: L-Alanine, glycylglycyl-L-alanylglycyl-L-alanylglycylglycylglycyl-
• CAS No: 656232-50-7
• MF: C₂₁H₃₅N₉O₁₀
• MW: 573.55690407753
• CID: 398108
• PubChem ID: 71375637
• Update Time: 2025-04-19

L-Alanine, glycylglycyl-L-alanylglycyl-L-alanylglycylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[2-[[2-[[2-[[(2S)-2-[[2-[[(2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]propanoyl]amino]acetyl]amino]propanoyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]propanoic acid
• L-Alanine, glycylglycyl-L-alanylglycyl-L-alanylglycylglycylglycyl-
• DTXSID20798371
• 656232-50-7
• Glycylglycyl-L-alanylglycyl-L-alanylglycylglycylglycyl-L-alanine

• Inchi： 1S/C21H35N9O10/c1-10(29-18(36)9-27-20(38)11(2)28-16(34)7-23-13(31)4-22)19(37)26-6-15(33)24-5-14(32)25-8-17(35)30-12(3)21(39)40/h10-12H,4-9,22H2,1-3H3,(H,23,31)(H,24,33)(H,25,32)(H,26,37)(H,27,38)(H,28,34)(H,29,36)(H,30,35)(H,39,40)/t10-,11-,12-/m0/s1
• InChI Key： DRSYSRLCQDGUKQ-SRVKXCTJSA-N
• SMILES： O=C([C@H](C)NC(CNC(CN)=O)=O)NCC(N[C@@H](C)C(NCC(NCC(NCC(N[C@H](C(=O)O)C)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 573.25095
• Monoisotopic Mass: 573.25068835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 17
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 296Ų

Experimental Properties

• PSA: 296.12